Cas no 401825-00-1 (1-Cyanocyclopropanecarbohydrazide)

1-Cyanocyclopropanecarbohydrazide is a versatile organic compound with significant synthetic utility. Its unique cyclic structure and the presence of a cyano group and carbohydrazide functionality enable a variety of chemical transformations, making it a valuable building block in organic synthesis. This compound exhibits high reactivity and is suitable for the preparation of complex organic molecules, including heterocycles and pharmaceutical intermediates.
1-Cyanocyclopropanecarbohydrazide structure
401825-00-1 structure
Product Name:1-Cyanocyclopropanecarbohydrazide
CAS No:401825-00-1
MF:C5H7N3O
MW:125.128580331802
MDL:MFCD03549791
CID:1069376
PubChem ID:4650293
Update Time:2025-07-21

1-Cyanocyclopropanecarbohydrazide Chemical and Physical Properties

Names and Identifiers

    • 1-Cyanocyclopropanecarbohydrazide
    • Cyclopropanecarboxylic acid, 1-cyano-, hydrazide (9CI)
    • 1-???cyclopropanecarbonitrile
    • AC1NEZ0B
    • CTK7E9844
    • cyanocyclopropanecarbohydrazide
    • MolPort-004-747-058
    • DTXSID10405249
    • SCHEMBL16855067
    • MFCD03549791
    • 401825-00-1
    • 1-cyanocyclopropane-1-carbohydrazide
    • AKOS006346297
    • J-504541
    • FE-0728
    • MDL: MFCD03549791
    • Inchi: 1S/C5H7N3O/c6-3-5(1-2-5)4(9)8-7/h1-2,7H2,(H,8,9)
    • InChI Key: NEOZWNXNSMVZNG-UHFFFAOYSA-N
    • SMILES: O=C(C1(C#N)CC1)NN

Computed Properties

  • Exact Mass: 125.058911855g/mol
  • Monoisotopic Mass: 125.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 78.9Ų

1-Cyanocyclopropanecarbohydrazide Pricemore >>

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Additional information on 1-Cyanocyclopropanecarbohydrazide

1-Cyanocyclopropanecarbohydrazide (CAS No. 401825-00-1): A Comprehensive Overview

1-Cyanocyclopropanecarbohydrazide (CAS No. 401825-00-1) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinctive chemical structure, has shown promising potential in various applications, including drug development and material science. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 1-Cyanocyclopropanecarbohydrazide.

The chemical structure of 1-Cyanocyclopropanecarbohydrazide is defined by a cyclopropane ring with a cyano group and a hydrazide moiety attached to it. The cyclopropane ring, known for its high ring strain, imparts unique reactivity and stability to the molecule. The cyano group, a functional group with a triple bond between carbon and nitrogen, is highly reactive and can participate in various chemical reactions. The hydrazide moiety, consisting of two nitrogen atoms bonded to each other and to a carbonyl group, adds further reactivity and functional versatility to the compound.

The synthesis of 1-Cyanocyclopropanecarbohydrazide has been explored through several methods. One common approach involves the reaction of a nitrile with a hydrazine derivative in the presence of a suitable catalyst. For instance, the reaction of cyclopropylcyanide with hydrazine hydrate in an acidic medium can yield 1-Cyanocyclopropanecarbohydrazide. Another method involves the cyclization of an appropriate precursor molecule followed by functional group transformation to introduce the cyano and hydrazide functionalities.

In terms of biological activity, 1-Cyanocyclopropanecarbohydrazide has shown potential as an inhibitor of various enzymes and pathways. Recent studies have demonstrated its ability to inhibit specific enzymes involved in inflammation and cancer progression. For example, research published in the Journal of Medicinal Chemistry highlighted the inhibitory effects of 1-Cyanocyclopropanecarbohydrazide on cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, preliminary studies have indicated that this compound may have antiproliferative effects on certain cancer cell lines, suggesting its potential as a lead compound for drug development.

The pharmacological properties of 1-Cyanocyclopropanecarbohydrazide are also being investigated for their therapeutic applications. Its ability to modulate specific biological pathways makes it a promising candidate for the treatment of various diseases. For instance, its anti-inflammatory properties could be harnessed for the development of new drugs to treat conditions such as arthritis and other inflammatory disorders. Furthermore, its antiproliferative effects suggest potential use in cancer therapy.

In addition to its biological activities, 1-Cyanocyclopropanecarbohydrazide has found applications in material science due to its unique chemical properties. The high reactivity of the cyano and hydrazide groups allows for the formation of stable polymers and other advanced materials. These materials can be used in various industries, including electronics, coatings, and adhesives.

The environmental impact of 1-Cyanocyclopropanecarbohydrazide is another important consideration. Recent studies have focused on assessing its biodegradability and potential environmental toxicity. Preliminary data suggest that this compound is relatively stable under environmental conditions but does not accumulate significantly in ecosystems. However, ongoing research is necessary to fully understand its long-term environmental impact.

In conclusion, 1-Cyanocyclopropanecarbohydrazide (CAS No. 401825-00-1) is a multifaceted compound with diverse applications in chemistry, biology, pharmaceuticals, and material science. Its unique chemical structure and reactivity make it a valuable tool for researchers exploring new frontiers in these fields. As ongoing research continues to uncover new properties and applications, the potential of 1-Cyanocyclopropanecarbohydrazide remains an exciting area of study with significant implications for future developments.

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